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Compound of Interest

Compound Name: Sgk1-IN-1

Cat. No.: B2636489 Get Quote

These application notes provide detailed protocols for the in vitro characterization of Sgk1-IN-
1, a potent and selective inhibitor of Serum/Glucocorticoid-Regulated Kinase 1 (SGK1). The

provided methodologies are intended for researchers, scientists, and drug development

professionals.

Introduction
Serum/Glucocorticoid-Regulated Kinase 1 (SGK1) is a serine/threonine protein kinase

belonging to the AGC family of kinases. It plays a crucial role in cellular processes such as ion

transport, cell proliferation, and apoptosis. SGK1 is activated downstream of PI3K signaling

and is implicated in the pathophysiology of various diseases, including hypertension, diabetic

nephropathy, and cancer. Sgk1-IN-1 is a small molecule inhibitor designed to target the kinase

activity of SGK1, making it a valuable tool for studying SGK1 function and for potential

therapeutic development.

Sgk1-IN-1 Inhibitor Profile
Sgk1-IN-1 demonstrates high potency and selectivity for SGK1. The following table

summarizes its in vitro inhibitory activity against SGK isoforms.
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Target Kinase IC50 (nM) ATP Concentration

hSGK1 1 10 µM

hSGK1 41 50 µM

hSGK2 128 Not Specified

hSGK3 3100 Not Specified

Data compiled from publicly available sources.[1][2]

SGK1 Signaling Pathway
The following diagram illustrates a simplified SGK1 signaling pathway, highlighting its activation

and downstream targets.
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Caption: Simplified SGK1 signaling pathway.
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In Vitro Kinase Assay Protocol: ADP-Glo™ Kinase
Assay
This protocol outlines the procedure for determining the potency of Sgk1-IN-1 against SGK1

using the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced in the

kinase reaction.

Materials and Reagents
Active SGK1 enzyme

SGK1 substrate (e.g., Akt/SGK substrate peptide)

Sgk1-IN-1 (dissolved in DMSO)

ADP-Glo™ Kinase Assay Kit (Promega), which includes:

ADP-Glo™ Reagent

Kinase Detection Reagent

ATP

Kinase Reaction Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

DTT

Ultra-pure water

White, opaque 96-well or 384-well plates

Plate reader capable of measuring luminescence

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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